C.I.Disperse Red 116

Specification

• CAS No.: 12217-90-2
• Molecular Formula: Ag2O4W
• Molecular Weight: 0

Introduction

Applications and Uses

Based on its classification as a disperse dye, C.I. Disperse Red 116 likely shares application domains with other disperse red dyes.

Textile Dyeing Applications

The primary application of disperse dyes is in the coloration of synthetic fibers:

• Polyester (primary substrate)

• Nylon

• Acetate

• Acrylic fibers

For instance, analogous disperse red dyes like Disperse Red 15 are used for dyeing "vinegar fiber, three vinegar, polyamide, polyester fiber, acrylic dyeing, also can be used for sheep and plastic color".

Ink Formulations

Disperse red dyes are also utilized in specialized ink formulations, particularly for textile printing applications. Research on disperse red dye inks has focused on optimizing stability through careful control of additives:

Table 2: Typical Composition of Disperse Red Dye Color Paste

Component	Formulation a (wt%)	Formulation b (wt%)	Formulation c (wt%)	Formulation d (wt%)
Disperse red	10	10	10	10
Reactive red	—	—	5	5
Dispersant MF	12.5	12.5	12.5	12.5
Defoamer KYC-750	—	0.5	0.5	—
Deionized water	77.5	77	72	72.5

Standard	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
	Fading	Stain		Fading
ISO	4	2	5-6	5

Anthraquinone-based disperse red dyes like Disperse Red 60 generally exhibit "exceptional brilliance and high light fastness against similar colours of azo dyes". Research has focused on improving specific fastness properties; for instance, modifications to Disperse Red 60's structure have been explored to enhance its moderate sublimation fastness while preserving its brilliant hue.

The light fastness of disperse dyes is influenced by several factors:

• The inherent photostability of the dye molecule, particularly the chromophoric nucleus

• The physical state of the dye within the fiber

• The nature of the substrate

• The depth of shade

• The presence of atmospheric contaminants

Comparison with Other Disperse Red Dyes

Comparing C.I. Disperse Red 116 with other well-characterized disperse red dyes provides context for understanding its potential properties and applications.

Table 4: Comparative Analysis of Selected Disperse Red Dyes

Characteristic	Disperse Red 11	Disperse Red 15	Disperse Red 60	C.I. Disperse Red 116
Chemical Class	Anthraquinone	Anthraquinone	Anthraquinone	Not specified
Structure	1,4-diamino-2-methoxyanthracene-9,10-dione	1-Amino-4-hydroxyanthraquinone	Not fully documented	Not documented
Primary Applications	Textile dyeing	Textile dyeing, plastic coloration	Heat transfer printing, trichromic combinations	Not specified
Notable Properties	Studied for solubility in supercritical fluids	Used as fluorescent indicator	"Exceptional brilliance and high light fastness"	Not documented
Molecular Weight	268.267	239.23	Not specified	Not specified

Disperse Red 60 is particularly noted for its versatility as "a basic colour for trichromic combinations in pale shades and is one of the best dyes available for heat transfer printing". Such comparative context helps position C.I. Disperse Red 116 within the broader spectrum of disperse red dyes, despite limited specific information.